Cas no 2228503-59-9 (tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate
• CAS No: 2228503-59-9
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5974472
• PubChem ID: 165698425
• Update Time: 2025-06-14

tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate
• tert-butyl N-[(2-amino-1,3-oxazol-5-yl)(phenyl)methyl]carbamate
• EN300-1873128
• 2228503-59-9

• Inchi： 1S/C15H19N3O3/c1-15(2,3)21-14(19)18-12(10-7-5-4-6-8-10)11-9-17-13(16)20-11/h4-9,12H,1-3H3,(H2,16,17)(H,18,19)
• InChI Key： RRZIPDUMWSFFQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=CN=C(N)O1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate

Recent Advances in the Study of tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate (CAS: 2228503-59-9)

In recent years, the compound tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate (CAS: 2228503-59-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxazole scaffold, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The latest research has focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate. The researchers employed a multi-step synthesis approach, starting from readily available phenylacetonitrile derivatives, to achieve a high yield and purity of the target compound. The study highlighted the importance of protecting group strategies, particularly the use of the tert-butyl carbamate group, in enhancing the stability and reactivity of the intermediate oxazole ring. This advancement has paved the way for scalable production, which is crucial for further preclinical and clinical evaluations.

Another significant development was reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate. The compound demonstrated potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies revealed that the oxazole moiety plays a critical role in disrupting bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold. These findings are particularly relevant in the context of rising antibiotic resistance and the urgent need for new therapeutic agents.

In the realm of oncology, a preclinical study published in Cancer Research evaluated the anticancer effects of tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate. The compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung adenocarcinoma, while showing minimal toxicity to normal cells. Further investigations using proteomics and transcriptomics approaches identified the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These results underscore its potential as a lead compound for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, tert-butyl N-(2-amino-1,3-oxazol-5-yl)(phenyl)methylcarbamate (CAS: 2228503-59-9) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Recent studies have shed light on its synthetic accessibility, biological activities, and mechanistic insights, laying a solid foundation for future research. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the fields of antimicrobial and anticancer drug development.